Oleuroside
Oleuroside
Oleuroside belongs to the class of organic compounds known as terpene glycosides. These are prenol lipids containing a carbohydrate moiety glycosidically bound to a terpene backbone. Oleuroside is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, oleuroside is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, oleuroside can be found in fats and oils, fruits, herbs and spices, and olive. This makes oleuroside a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
116383-31-4
VCID:
VC0192006
InChI:
InChI=1S/C25H32O13/c1-3-13-14(9-19(29)35-7-6-12-4-5-16(27)17(28)8-12)15(23(33)34-2)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h3-5,8,11,13-14,18,20-22,24-28,30-32H,1,6-7,9-10H2,2H3
SMILES:
Molecular Formula:
C25H32O13
Molecular Weight:
540.5 g/mol
Oleuroside
CAS No.: 116383-31-4
Natural Products
VCID: VC0192006
Molecular Formula: C25H32O13
Molecular Weight: 540.5 g/mol
| CAS No. | 116383-31-4 |
|---|---|
| Product Name | Oleuroside |
| Molecular Formula | C25H32O13 |
| Molecular Weight | 540.5 g/mol |
| IUPAC Name | methyl 4-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl]-3-ethenyl-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate |
| Standard InChI | InChI=1S/C25H32O13/c1-3-13-14(9-19(29)35-7-6-12-4-5-16(27)17(28)8-12)15(23(33)34-2)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h3-5,8,11,13-14,18,20-22,24-28,30-32H,1,6-7,9-10H2,2H3 |
| Standard InChIKey | WWKVQWHAWPZZDB-UHFFFAOYSA-N |
| Canonical SMILES | COC(=O)C1=COC(C(C1CC(=O)OCCC2=CC(=C(C=C2)O)O)C=C)OC3C(C(C(C(O3)CO)O)O)O |
| Description | Oleuroside belongs to the class of organic compounds known as terpene glycosides. These are prenol lipids containing a carbohydrate moiety glycosidically bound to a terpene backbone. Oleuroside is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, oleuroside is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, oleuroside can be found in fats and oils, fruits, herbs and spices, and olive. This makes oleuroside a potential biomarker for the consumption of these food products. |
| PubChem Compound | 14136851 |
| Last Modified | Nov 11 2021 |
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